Cas no 132203-26-0 (Benzenepropanenitrile, β-hydroxy-, (βS)-)
132203-26-0 structure
Product Name:Benzenepropanenitrile, β-hydroxy-, (βS)-
Benzenepropanenitrile, β-hydroxy-, (βS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanenitrile, β-hydroxy-, (βS)-
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- Inchi： InChI=1S/C9H9NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6H2
- InChI Key： HILDHWAXSORHRZ-UHFFFAOYSA-N
- SMILES： OC(CC#N)c1ccccc1
Computed Properties
- Exact Mass: 147.068413911g/mol
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44Ų
Benzenepropanenitrile, β-hydroxy-, (βS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3450962-0.05g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.05g |
$205.0 | 2025-03-18 | |
| Enamine | EN300-3450962-0.1g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.1g |
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| Enamine | EN300-3450962-0.25g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.25g |
$438.0 | 2025-03-18 | |
| Enamine | EN300-3450962-0.5g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 0.5g |
$691.0 | 2025-03-18 | |
| Enamine | EN300-3450962-1.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 1.0g |
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| Enamine | EN300-3450962-2.5g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 2.5g |
$1735.0 | 2025-03-18 | |
| Enamine | EN300-3450962-5.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 5.0g |
$2566.0 | 2025-03-18 | |
| Enamine | EN300-3450962-10.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 10.0g |
$3807.0 | 2025-03-18 | |
| Aaron | AR01EN4D-50mg |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 50mg |
$307.00 | 2025-02-10 | |
| Aaron | AR01EN4D-100mg |
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE |
132203-26-0 | 95% | 100mg |
$446.00 | 2025-02-10 |
Benzenepropanenitrile, β-hydroxy-, (βS)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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